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Compound of Interest

Compound Name: Thiotraniliprole

Cat. No.: B15141094

Thiotraniliprole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is an insecticide belonging to the diamide class of chemistry. Like other
diamides, its mode of action involves the disruption of calcium regulation in the muscle cells of
target insects. This guide provides a comprehensive overview of the available technical
information on Thiotraniliprole, including its chemical identity, and draws upon data from the
closely related compound Tetraniliprole to provide a broader understanding of its toxicological
and physicochemical properties.

~hemical Identi

Property Value

3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-
IUPAC Name 6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-
carboxamide

Molecular Formula C19H15BrCIsNsOS

Physicochemical and Toxicological Properties
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Quantitative data for Thiotraniliprole is not readily available in public literature. The following
table summarizes the properties of the structurally related diamide insecticide, Tetraniliprole, to
provide an indicative profile.

Property Value (for Tetraniliprole) Citation
Molecular Weight 544.9 g/mol
Water Solubility Slightly to moderately soluble
Log P (octanol-water partition g
coefficient) '
Vapor Pressure Low
Acute Oral LD50 (Rat) > 2000 mg/kg
Acute Dermal LD50 (Rat) > 5000 mg/kg
Acute Inhalation LC50 (Rat) > 5.1 mg/L
Avian Acute Oral LD50
_ _ > 2250 mg/kg [1]

(Bobwhite Quail)
Aquatic Toxicity LC50

) > 129 mg/L
(Rainbow Trout, 96h)
Aquatic Toxicity EC50

0.019 mg/L

(Daphnia magna, 48h)

Note: This data pertains to Tetraniliprole and should be used as a general reference for the
diamide class of insecticides.

Mode of Action: Ryanodine Receptor Modulation

Thiotraniliprole, like other diamide insecticides, acts as a modulator of insect ryanodine

receptors (RyRs).[2] These receptors are large ion channels located on the sarcoplasmic
reticulum of muscle cells and are crucial for regulating the release of intracellular calcium,
which is essential for muscle contraction.
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By binding to the ryanodine receptor, Thiotraniliprole locks the channel in an open state,
leading to an uncontrolled release of calcium from the sarcoplasmic reticulum into the
cytoplasm. This sustained high level of intracellular calcium results in continuous muscle
contraction, leading to paralysis and ultimately the death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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